Cas no 70682-63-2 (2-Naphthalenesulfonamide,6-hydroxy-N-(2-hydroxyethyl)-N-methyl-)
70682-63-2 structure
Product Name:2-Naphthalenesulfonamide,6-hydroxy-N-(2-hydroxyethyl)-N-methyl-
CAS No:70682-63-2
MF:C13H15NO4S
MW:281.32750248909
CID:566416
PubChem ID:116793
Update Time:2025-04-19
2-Naphthalenesulfonamide,6-hydroxy-N-(2-hydroxyethyl)-N-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Naphthalenesulfonamide,6-hydroxy-N-(2-hydroxyethyl)-N-methyl-
- 6-hydroxy-N-(2-hydroxyethyl)-N-methylnaphthalene-2-sulfonamide
- 6-hydroxy-N-(2-hydroxyethyl)-N-methylnaphthalene-2-sulphonamide
- EINECS 274-743-6
- 2-Naphthalenesulfonamide, 6-hydroxy-N-(2-hydroxyethyl)-N-methyl-
- DTXSID2072099
- 70682-63-2
- 6-Hydroxy-N-(2-hydroxyethyl)-N-metylnaphthalene-2-sulfonamide
- NS00037084
- 6-Hydroxy-N-(2-hydroxyethyl)-N-methyl-2-naphthalenesulfonamide
- N5HY74U44K
-
- Inchi: 1S/C13H15NO4S/c1-14(6-7-15)19(17,18)13-5-3-10-8-12(16)4-2-11(10)9-13/h2-5,8-9,15-16H,6-7H2,1H3
- InChI Key: BNGPSCLHKGSOLB-UHFFFAOYSA-N
- SMILES: S(C1C=CC2C=C(C=CC=2C=1)O)(N(C)CCO)(=O)=O
Computed Properties
- Exact Mass: 281.07225
- Monoisotopic Mass: 281.07217913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 392
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 1.3
- Topological Polar Surface Area: 86.2Ų
Experimental Properties
- PSA: 77.84
2-Naphthalenesulfonamide,6-hydroxy-N-(2-hydroxyethyl)-N-methyl- Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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